Cas no 2165954-55-0 ((1R,4R)-4-methoxycyclopent-2-en-1-ol)

• Product Name: (1R,4R)-4-methoxycyclopent-2-en-1-ol
• CAS No: 2165954-55-0
• MF: C₆H₁₀O₂
• MW: 114.142402172089
• CID: 5290676
• Update Time: 2026-03-10

(1R,4R)-4-methoxycyclopent-2-en-1-ol Chemical and Physical Properties

Names and Identifiers

• (1R,4R)-4-methoxycyclopent-2-en-1-ol

• Inchi： 1S/C6H10O2/c1-8-6-3-2-5(7)4-6/h2-3,5-7H,4H2,1H3/t5-,6-/m0/s1
• InChI Key： ABYAXJPWNDLTMQ-WDSKDSINSA-N
• SMILES： [C@@H]1(O)C[C@@H](OC)C=C1

Additional information on (1R,4R)-4-methoxycyclopent-2-en-1-ol

Introduction to (1R,4R)-4-methoxycyclopent-2-en-1-ol (CAS No. 2165954-55-0)

(1R,4R)-4-methoxycyclopent-2-en-1-ol (CAS No. 2165954-55-0) is a chiral compound that has garnered significant attention in the fields of organic synthesis and medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of cyclopentenols and is characterized by its methoxy substituent and specific stereochemistry, which play crucial roles in its chemical reactivity and biological properties.

The stereochemistry of (1R,4R)-4-methoxycyclopent-2-en-1-ol is particularly important as it influences the compound's interactions with biological targets. The (1R,4R) configuration ensures that the molecule can selectively bind to specific receptors or enzymes, which is essential for its potential therapeutic applications. Recent studies have highlighted the importance of chiral compounds in drug development, as they can exhibit distinct pharmacological profiles compared to their achiral counterparts.

In terms of synthesis, (1R,4R)-4-methoxycyclopent-2-en-1-ol can be prepared through various methods, including asymmetric synthesis and catalytic processes. One notable approach involves the use of chiral catalysts to achieve high enantioselectivity and yield. For example, a recent study published in the Journal of Organic Chemistry described a highly efficient method for the asymmetric synthesis of (1R,4R)-4-methoxycyclopent-2-en-1-ol using a chiral phosphoric acid catalyst. This method not only provides high enantiomeric excess but also offers excellent functional group tolerance, making it suitable for large-scale production.

The biological activity of (1R,4R)-4-methoxycyclopent-2-en-1-ol has been explored in several areas, including anti-inflammatory and anti-cancer research. Preliminary studies have shown that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. Additionally, it has demonstrated promising anti-cancer properties by inducing apoptosis in cancer cells and inhibiting cell proliferation. These findings suggest that (1R,4R)-4-methoxycyclopent-2-en-1-ol could be a valuable lead compound for the development of novel therapeutic agents.

From a pharmacological perspective, the methoxy group in (1R,4R)-4-methoxycyclopent-2-en-1-ol plays a critical role in modulating its biological activity. The methoxy substituent can enhance the lipophilicity of the molecule, which is beneficial for improving its bioavailability and cellular uptake. Furthermore, the presence of the methoxy group can also influence the compound's binding affinity to specific receptors or enzymes, thereby fine-tuning its pharmacological effects.

In clinical trials, while there are currently no ongoing clinical trials specifically for (1R,4R)-4-methoxycyclopent-2-en-1-ol, preclinical studies have provided valuable insights into its potential therapeutic applications. For instance, a study published in Cancer Research reported that (1R,4R)-4-methoxycyclopent-2-en-1-ol effectively inhibited tumor growth in mouse models of breast cancer. These results have paved the way for further investigation into its safety and efficacy in human subjects.

The environmental impact of (1R,4R)-4-methoxycyclopent-2-en-1-ol is another important consideration. As with any chemical compound used in pharmaceutical or industrial applications, it is crucial to assess its environmental fate and potential ecological effects. Current research suggests that (1R,4R)-4-methoxycyclopent-2-en-1-ol is biodegradable under certain conditions and does not pose significant environmental risks when used responsibly.

In conclusion, (1R,4R)-4-methoxycyclopent-2-en-1-ol (CAS No. 2165954-55-0) is a promising chiral compound with diverse applications in organic synthesis and medicinal chemistry. Its unique stereochemistry and functional groups make it an attractive candidate for further research and development. As ongoing studies continue to uncover new properties and potential uses of this compound, it is likely to play an increasingly important role in advancing our understanding of chemical biology and drug discovery.